Cas no 1365625-13-3 ([2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate)

• Product Name: [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate
• CAS No: 1365625-13-3
• MF: C₁₇H₁₈F₂N₂O₄
• MW: 352.332631587982
• CID: 5941252
• PubChem ID: 60211159
• Update Time: 2025-06-12

[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• [(1-CYANOCYCLOPENTYL)CARBAMOYL]METHYL 2-[4-(DIFLUOROMETHOXY)PHENYL]ACETATE
• [2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate
• AKOS008044480
• Z89958339
• EN300-26685852
• 1365625-13-3
• [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate

• Inchi： 1S/C17H18F2N2O4/c18-16(19)25-13-5-3-12(4-6-13)9-15(23)24-10-14(22)21-17(11-20)7-1-2-8-17/h3-6,16H,1-2,7-10H2,(H,21,22)
• InChI Key： DLMRBKHAIXWQIS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC(=O)OCC(NC1(C#N)CCCC1)=O)F

Computed Properties

• Exact Mass: 352.12346338g/mol
• Monoisotopic Mass: 352.12346338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.4Ų

Additional information on [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate

Professional Introduction to [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate (CAS No. 1365625-13-3)

[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1365625-13-3, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a cyanocyclopentyl moiety and a 4-(difluoromethoxy)phenyl group, which are known to contribute to its distinct chemical properties and biological interactions.

The presence of the cyanocyclopentyl group in the molecule suggests potential interactions with biological targets such as enzymes and receptors. This moiety is often found in pharmacologically active compounds due to its ability to engage in hydrogen bonding and other non-covalent interactions, which are crucial for binding affinity and specificity. Additionally, the 4-(difluoromethoxy)phenyl group introduces a high degree of electronic complexity, which can influence the compound's metabolic stability and pharmacokinetic profile. These features make [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms, such as those found in the 4-(difluoromethoxy)phenyl group. Fluorinated aromatic compounds are known for their enhanced lipophilicity, metabolic stability, and binding affinity. For instance, studies have shown that fluorine atoms can significantly improve the bioavailability of drug candidates by reducing their susceptibility to enzymatic degradation. The incorporation of difluoromethoxy groups has been particularly effective in enhancing the activity of antiviral and anticancer agents, making [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate a potentially valuable asset in these therapeutic areas.

The [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] part of the molecule suggests a possible role in modulating biological pathways through its interaction with specific targets. The amino group and the oxoethyl moiety are common features in pharmacophores that exhibit kinase inhibition or other enzyme-mediated activities. Current research in medicinal chemistry has highlighted the importance of optimizing such structural elements to achieve high selectivity and efficacy. The cyanocyclopentyl group, in particular, has been studied for its potential role in inhibiting certain enzymes involved in inflammatory responses and cancer progression. This makes [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate a promising candidate for further development as an anti-inflammatory or anticancer agent.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of novel compounds like [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate. Molecular docking studies have been particularly useful in identifying potential binding interactions with target proteins. These studies have shown that the compound can effectively bind to various enzymes and receptors, suggesting multiple potential therapeutic applications. For example, preliminary data indicate that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its interaction with other biological targets could make it useful in treating inflammatory diseases and neurological disorders.

The synthesis of [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as transition metal-catalyzed reactions and flow chemistry have significantly enhanced the efficiency and scalability of synthetic processes. These advancements have not only facilitated the production of this compound but also opened up new possibilities for modifying its structure to improve its biological activity.

In conclusion, [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 2-[4-(difluoromethoxy)phenyl]acetate (CAS No. 1365625-13-3) is a highly promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the cyanocyclopentyl and 4-(difluoromethoxy)phenyl groups, make it an attractive candidate for further research in drug discovery. The growing body of evidence supporting the use of fluorinated aromatic compounds and cyanocyclopentyl-containing molecules suggests that this compound could play a crucial role in developing novel therapeutics for various diseases.